Cas no 124377-60-2 (2-(2,6-Dimethyl-phenoxy)-propionic acid)

• Product Name: 2-(2,6-Dimethyl-phenoxy)-propionic acid
• CAS No: 124377-60-2
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 1076138
• PubChem ID: 4779100
• Update Time: 2025-05-22

2-(2,6-Dimethyl-phenoxy)-propionic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Dimethyl-phenoxy)-propionic acid
• (2R)-2-(2,6-dimethylphenoxy)propanoic acid
• (2S)-2-(2,6-dimethylphenoxy)propanoic acid
• 2-(2,6-Dimethyl-phenoxy)-propionsaeure
• AC1NGS1N
• ACMC-20duh1
• AN-329
• Propanoic acid, 2-(2,6-dimethylphenoxy)-
• AKOS BBB/286
• ASINEX-REAG BAS 16434998
• 2-(2,6-DIMETHYLPHENOXY)PROPANOIC ACID
• 2-(2,6-dimethylphenoxy) propionic acid
• CS-0442989
• AKOS000104025
• AKOS016343992
• (2RS)-2-(2,6-dimethylphenoxy)propionic acid
• YCBHDWAQGHERIL-UHFFFAOYSA-N
• DTXSID60406529
• 124377-60-2
• 23359-47-9
• AN-329/43320098
• STK319991
• SCHEMBL8935765

• MDL： MFCD04058214
• Inchi： 1S/C11H14O3/c1-7-5-4-6-8(2)10(7)14-9(3)11(12)13/h4-6,9H,1-3H3,(H,12,13)
• InChI Key： YCBHDWAQGHERIL-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)C)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 306.7±27.0 °C at 760 mmHg
• Flash Point: 115.9±17.2 °C
• PSA: 46.53
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(2,6-Dimethyl-phenoxy)-propionic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acids

Additional information on 2-(2,6-Dimethyl-phenoxy)-propionic acid

Comprehensive Overview of 2-(2,6-Dimethyl-phenoxy)-propionic acid (CAS No. 124377-60-2)

2-(2,6-Dimethyl-phenoxy)-propionic acid, identified by its CAS number 124377-60-2, is a specialized organic compound with significant applications in pharmaceuticals, agrochemicals, and material science. This compound belongs to the class of phenoxypropionic acid derivatives, which are widely studied for their bioactive properties. The presence of the dimethylphenoxy moiety enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 2-(2,6-Dimethyl-phenoxy)-propionic acid has surged due to its role in the development of herbicides and plant growth regulators. Researchers and manufacturers are increasingly focusing on sustainable and eco-friendly solutions, aligning with global trends like green chemistry and precision agriculture. This compound’s unique structure allows for selective herbicidal activity, minimizing environmental impact—a key concern for modern agrochemical formulations.

The synthesis of CAS 124377-60-2 typically involves the reaction of 2,6-dimethylphenol with propionic acid derivatives under controlled conditions. Advanced techniques such as catalytic hydrogenation and microwave-assisted synthesis have been explored to improve yield and purity, addressing industry demands for cost-effective production. Analytical methods like HPLC and NMR spectroscopy are routinely employed to ensure quality control, a critical factor for regulatory compliance.

Beyond agrochemicals, 2-(2,6-Dimethyl-phenoxy)-propionic acid has garnered attention in pharmaceutical research. Its structural similarity to nonsteroidal anti-inflammatory drugs (NSAIDs) suggests potential applications in drug discovery, particularly for targeting inflammatory pathways. However, further clinical studies are required to validate these hypotheses. This dual applicability in agriculture and medicine underscores its versatility.

From an industrial perspective, the compound’s thermal stability and solubility profile make it suitable for formulation in various carriers, including microemulsions and nanoparticles. These innovations align with the growing interest in smart delivery systems, which optimize efficacy while reducing dosage frequency. Such advancements are frequently searched by professionals in formulation science and process engineering.

Environmental and safety considerations are paramount when handling 124377-60-2. While not classified as hazardous, proper storage conditions—such as avoiding prolonged exposure to UV light and moisture—are recommended to maintain stability. Regulatory frameworks like REACH and EPA guidelines provide standardized protocols for its safe use, a topic often queried by compliance officers.

In summary, 2-(2,6-Dimethyl-phenoxy)-propionic acid (CAS 124377-60-2) exemplifies the intersection of innovation and practicality. Its relevance to sustainable agriculture, drug development, and advanced material science positions it as a compound of enduring interest. As research continues to uncover new applications, its market significance is expected to grow, reflecting broader trends in specialty chemicals and life sciences.